Cas no 2171594-64-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3,3-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3,3-dimethylpiperidine-2-carboxylic acid
• CAS No: 2171594-64-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6090877
• PubChem ID: 165562350
• Update Time: 2025-08-05

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3,3-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3,3-dimethylpiperidine-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3,3-dimethylpiperidine-2-carboxylic acid
• EN300-1505219
• 2171594-64-0

• Inchi： 1S/C26H30N2O5/c1-26(2)13-7-15-28(23(26)24(30)31)22(29)12-14-27-25(32)33-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21,23H,7,12-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： NMCFLBMPFFEZBU-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)CCCN1C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3,3-dimethylpiperidine-2-carboxylic acid

Comprehensive Overview of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3,3-dimethylpiperidine-2-carboxylic acid (CAS No. 2171594-64-0)

In the realm of organic chemistry and pharmaceutical research, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3,3-dimethylpiperidine-2-carboxylic acid (CAS No. 2171594-64-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected 3,3-dimethylpiperidine-2-carboxylic acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protective moiety, ensuring selective reactivity during complex molecular assemblies.

The growing interest in CAS No. 2171594-64-0 aligns with the surge in demand for peptide-based therapeutics and small-molecule drugs. Researchers are particularly intrigued by its piperidine backbone, a common scaffold in bioactive compounds targeting neurological and metabolic disorders. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, making it a versatile candidate for structure-activity relationship (SAR) studies. Furthermore, its chiral center and steric hindrance from the dimethyl groups offer intriguing possibilities for asymmetric synthesis.

From a synthetic perspective, the Fmoc-protected amino acid derivative is pivotal in solid-phase peptide synthesis (SPPS), a technique revolutionizing biopharmaceutical production. Its compatibility with automated synthesizers and resistance to racemization under standard conditions make it a preferred choice for constructing peptide libraries. Industry trends indicate a rise in queries like "Fmoc-piperidine derivatives in drug design" and "CAS 2171594-64-0 solubility and stability," reflecting its practical relevance.

Beyond pharmaceuticals, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3,3-dimethylpiperidine-2-carboxylic acid finds utility in material science, particularly in designing self-assembling molecular systems. Its amphiphilic nature enables the creation of nanostructured materials, a hot topic in nanotechnology forums. Environmental considerations also drive research into its biodegradability and green synthesis routes, addressing the demand for sustainable chemistry.

Analytical challenges associated with this compound, such as HPLC purification and mass spectrometry characterization, are frequently discussed in academic circles. Optimizing its storage conditions (e.g., inert atmosphere, low temperature) is crucial for maintaining integrity, as emphasized in recent patent filings. The compound’s logP value and permeability data are also sought after for ADMET (absorption, distribution, metabolism, excretion, toxicity) profiling.

In conclusion, CAS No. 2171594-64-0 exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from peptide drugs to smart materials—underscore its importance in both academia and industry. As research progresses, this compound is poised to play a central role in addressing global health and technological challenges.